Cas no 69824-92-6 (Cyclohexanone, 3-pentyl-)

• Product Name: Cyclohexanone, 3-pentyl-
• CAS No: 69824-92-6
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 391273
• PubChem ID: 13183887
• Update Time: 2025-04-19

Cyclohexanone, 3-pentyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 3-pentyl-
• 3-pentylcyclohexan-1-one
• MVBUXNZHMMAGGG-UHFFFAOYSA-N
• 69824-92-6
• DTXSID90525550
• 5-n-pentylcyclohexanone
• AKOS013844746
• SCHEMBL5878611

• Inchi： 1S/C11H20O/c1-2-3-4-6-10-7-5-8-11(12)9-10/h10H,2-9H2,1H3
• InChI Key： MVBUXNZHMMAGGG-UHFFFAOYSA-N
• SMILES： O=C1CCCC(C1)CCCCC

Computed Properties

• Exact Mass: 168.1515
• Monoisotopic Mass: 168.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones